![molecular formula C17H11Cl2N3O2 B6347585 4-(2H-1,3-Benzodioxol-5-yl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine CAS No. 1354922-77-2](/img/structure/B6347585.png)
4-(2H-1,3-Benzodioxol-5-yl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2H-1,3-Benzodioxol-5-yl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine, also known as 4-BDP, is a synthetic compound used in the scientific research field. It has a wide range of applications in different biochemical and physiological studies. 4-BDP has been used for many years as a research tool to understand the effects of certain drugs on the body.
Scientific Research Applications
4-(2H-1,3-Benzodioxol-5-yl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine has been widely used in scientific research due to its ability to bind to certain receptors in the body. It has been used to study the effects of certain drugs on the body, as well as to study the effects of certain hormones and enzymes. It has also been used to study the effects of certain toxins and pollutants on the body.
Mechanism of Action
4-(2H-1,3-Benzodioxol-5-yl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine binds to certain receptors in the body, such as the serotonin receptor 5-HT2A. This binding then triggers a cascade of biochemical reactions that can lead to changes in the body. For example, when this compound binds to the serotonin receptor 5-HT2A, it can lead to an increase in the release of serotonin in the brain, which can have an antidepressant effect.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the body. It has been shown to have an antidepressant effect, as well as an anxiolytic effect. It has also been shown to have an anti-inflammatory effect and to have an effect on the metabolism of certain hormones and enzymes.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(2H-1,3-Benzodioxol-5-yl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine in laboratory experiments is that it is a relatively safe and non-toxic compound. It is also relatively easy to synthesize and can be easily isolated and purified. The main limitation of using this compound in laboratory experiments is that it is not very stable and can be easily degraded by light and heat.
Future Directions
There are many potential future directions for the use of 4-(2H-1,3-Benzodioxol-5-yl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine in scientific research. One potential future direction is to further study the effects of this compound on the metabolism of certain hormones and enzymes. Another potential future direction is to further study the effects of this compound on the body's immune system. Additionally, further research could be done to investigate the potential use of this compound as an anti-cancer drug. Finally, further research could be done to investigate the potential use of this compound as a treatment for neurodegenerative diseases.
Synthesis Methods
The synthesis of 4-(2H-1,3-Benzodioxol-5-yl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine is carried out through the condensation of 4-amino-2,6-dichloropyrimidine and 2H-1,3-benzodioxole. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as pyridine. The reaction is then heated to a temperature of 80°C for several hours. The resulting product is then purified and isolated by recrystallization.
properties
IUPAC Name |
4-(1,3-benzodioxol-5-yl)-6-(3,4-dichlorophenyl)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2N3O2/c18-11-3-1-9(5-12(11)19)13-7-14(22-17(20)21-13)10-2-4-15-16(6-10)24-8-23-15/h1-7H,8H2,(H2,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZSXPQBNZBAJFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=CC(=NC(=N3)N)C4=CC(=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.